Cas no 361166-99-6 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,3-dimethoxybenzamide)

• Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,3-dimethoxybenzamide
• CAS No: 361166-99-6
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6008874
• PubChem ID: 5136320
• Update Time: 2025-07-09

N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,3-dimethoxybenzamide
• N-(2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2,3-dimethoxybenzamide
• Benzamide, N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2,3-dimethoxy-
• N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2,3-dimethoxybenzamide
• N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,3-dimethoxybenzamide
• AKOS024577987
• F0453-0456
• SR-01000442194
• SR-01000442194-1
• Oprea1_720226
• 361166-99-6
• N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,3-dimethoxybenzamide

• Inchi： 1S/C20H18ClN3O3S/c1-26-17-5-3-4-14(18(17)27-2)20(25)22-19-15-10-28-11-16(15)23-24(19)13-8-6-12(21)7-9-13/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key： OZFPGBIYIKZKSX-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,3-dimethoxybenzamide

Comprehensive Analysis of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2,3-dimethoxybenzamide (CAS 361166-99-6): Structure, Applications, and Research Insights

The compound N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2,3-dimethoxybenzamide (CAS 361166-99-6) represents a sophisticated heterocyclic molecule with a unique structural framework. Its thienopyrazole core, coupled with a dimethoxybenzamide moiety and a 4-chlorophenyl substituent, positions it as a promising candidate for pharmaceutical and material science research. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries in the scientific community.

Structurally, the compound integrates a thieno[3,4-c]pyrazole scaffold—a fused heterocycle known for its electron-rich properties and bioactivity. The addition of a 2,3-dimethoxybenzamide group enhances its potential as a kinase inhibitor or receptor modulator, a topic frequently searched in AI-driven drug discovery platforms. Researchers investigating small-molecule therapeutics or structure-activity relationships (SAR) often explore such hybrids due to their tunable pharmacophores.

Recent studies highlight the role of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2,3-dimethoxybenzamide in targeting inflammatory pathways, aligning with the growing interest in anti-inflammatory agents and immune modulation. Its chlorophenyl moiety may contribute to lipid solubility, a feature debated in forums discussing drug bioavailability optimization. These attributes make it relevant to precision medicine trends, where tailored molecular designs are paramount.

Synthesis of CAS 361166-99-6 typically involves multi-step reactions, including cyclocondensation of thiophene derivatives and amide coupling techniques. Analytical data (e.g., NMR, HPLC) confirm its high purity, a critical factor for assay development—a frequent search term among pharmaceutical QC professionals. The compound’s stability under ambient conditions also makes it suitable for long-term storage studies, another hot topic in chemical logistics.

Beyond therapeutics, this molecule’s π-conjugated system sparks interest in organic electronics, particularly in semiconductor materials research. Its electron-donating methoxy groups could facilitate charge transport, a property explored in OLED and photovoltaic applications. Such interdisciplinary potential resonates with searches for multifunctional organic compounds.

In conclusion, N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2,3-dimethoxybenzamide exemplifies the convergence of medicinal chemistry and materials science. Its versatility addresses key industry pain points, from drug design bottlenecks to advanced material shortages, ensuring its prominence in both academic and industrial R&D pipelines.